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Compound of Interest

Compound Name: MB 660R NHS Ester

Cat. No.: B13720212

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of MB 660R NHS Ester, a far-red fluorescent dye,
with a focus on its spectral properties, applications, and the methodologies for its use in
labeling biomolecules.

Core Properties and Spectral Characteristics

MB 660R NHS Ester is a highly water-soluble and photostable rhodamine-based dye designed
for the fluorescent labeling of primary amines.[1][2][3] Its robust characteristics make it an
excellent choice for various applications, including confocal microscopy.[1][2][3][4][5] The dye is
notably pH-insensitive across a wide range from pH 4 to 10.[1][2][3][4][5]

The key quantitative spectral and physical properties of MB 660R NHS Ester are summarized
in the table below.
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Property Value Reference
Maximum Excitation (Amax) 665 nm [1112116171
Maximum Emission (Amax) 690 nm (about 685 nm) [1112][4116][7]
Recommended Excitation

Laser 633 nm or 635 nm [L112][31[41[5]
Molecular Weight 840.90 (protonated) [8]

Solubility Water, DMSO, DMF [2]
Spectrally Similar Dyes Alexa Fluor® 660, CF® 660R [L1121[31[41[5]

Mechanism of Action: NHS Ester Chemistry

MB 660R NHS Ester is an amine-reactive dye. The N-hydroxysuccinimidyl (NHS) ester group
reacts specifically with primary amines (-NH2), such as those found on the side chain of lysine
residues in proteins or on amine-modified oligonucleotides.[1][6][7] This reaction, which is most
efficient at a pH between 7 and 9, results in the formation of a stable, covalent amide bond.[1]

[2]

Below is a diagram illustrating the reaction between MB 660R NHS Ester and a primary amine
on a biomolecule.

MB 660R NHS Ester *

L »[MB 660R-Biomolecule Conjugate < releases | N-hydroxysuccinimide
R (Stable Amide Bond) (Byproduct)

Biomolecule-NHz pH 7-9
(e.g., Protein, Oligonucleotide)

Click to download full resolution via product page
NHS Ester Labeling Reaction

Experimental Protocols
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The following sections provide detailed protocols for labeling proteins and oligonucleotides with
MB 660R NHS Ester.

Protein Labeling Protocol

This protocol is a general guideline for labeling proteins, such as antibodies, with MB 660R
NHS Ester. The optimal dye-to-protein ratio may need to be determined empirically.

1. Preparation of Reagents:

» Protein Solution: Dissolve the protein in an amine-free buffer, such as 0.1 M sodium
bicarbonate buffer (pH 8.3-8.5), at a concentration of 1-10 mg/mL.[9][10] If the protein is in a
buffer containing primary amines (e.g., Tris), a buffer exchange must be performed.

o MB 660R NHS Ester Stock Solution: Allow the vial of MB 660R NHS Ester to equilibrate to
room temperature before opening.[9] Prepare a 10 mM stock solution by dissolving the ester
in anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[10] This solution
should be prepared immediately before use.[9]

2. Labeling Reaction:

o Calculate the required volume of the NHS ester stock solution to achieve the desired molar
excess, typically a 5- to 20-fold excess over the protein.[9]

» While gently vortexing the protein solution, add the dye stock solution dropwise.[9][10]

 Incubate the reaction mixture for 1-4 hours at room temperature or overnight at 4°C.[9] The
reaction should be protected from light.[9]

3. Purification of the Conjugate:

o Separate the labeled protein from the unreacted dye and byproducts using a desalting
column (e.g., Sephadex G-25) equilibrated with a suitable buffer like PBS.[10]

4. Determination of Degree of Labeling (DOL):

e The DOL, which is the average number of dye molecules per protein, can be determined
spectrophotometrically by measuring the absorbance of the purified conjugate at ~280 nm
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(for the protein) and ~665 nm (for MB 660R).[9]

5. Storage:

» Store the purified labeled protein at 4°C for short-term storage or at -20°C to -80°C for long-
term storage, protected from light.[9]

The general workflow for protein labeling is depicted in the following diagram.
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Protein Labeling Workflow

Oligonucleotide Labeling Protocol

This protocol outlines the steps for conjugating MB 660R NHS Ester to an amino-labeled
oligonucleotide.

1. Preparation of Reagents:

» Amino-labeled Oligonucleotide: Dissolve the oligonucleotide in a suitable buffer, such as
0.091 M sodium borate buffer with a pH of 8.5.

» MB 660R NHS Ester Solution: Prepare a solution of the NHS ester in anhydrous DMSO
immediately before use. It is crucial to prevent moisture from coming into contact with the
NHS ester to avoid hydrolysis.

2. Labeling Reaction:

e Add the calculated volume of the MB 660R NHS Ester solution to the oligonucleotide
solution.

o Gently vortex the mixture.

 Incubate the reaction for approximately 2 hours at room temperature (around 25°C) with
shaking. Protect the reaction from light by covering the tube with aluminum foil.

3. Purification:

» Purify the labeled oligonucleotide conjugate using an appropriate method, such as gel
filtration or chromatography, to remove unreacted dye and byproducts.[11]

Applications in Research and Drug Development

MB 660R is a valuable tool in pharmaceutical research and drug development.[3] Its ability to
form stable covalent bonds with biomolecules allows for the tracking and identification of
specific molecules in complex biological systems.[8] For instance, by attaching the dye to a
drug molecule, researchers can monitor its distribution and metabolism within an organism,
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providing critical insights into the drug's mechanism of action and potential side effects.[8] The
high photostability and brightness of MB 660R make it particularly well-suited for demanding
imaging applications like confocal microscopy.[1][2][3][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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